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Compound of Interest

3-Amino-2-fluoro-4-
Compound Name: o
methylpentanoic acid

Cat. No.: B13291720

Get Quote

Executive Summary & Molecule Profile

Target Analyte: 3-Amino-2-fluoro-4-methylpentanoic acid CAS Registry: (Generic scaffold

reference; specific stereocisomers vary) Molecular Formula:

Exact Mass: 149.0852 Da

This guide details the structural elucidation and purity assessment of 3-Amino-2-fluoro-4-
methylpentanoic acid, a fluorinated

-amino acid analogue of leucine. This scaffold is a critical pharmacophore in peptidomimetics,
serving as a conformationally restricted, metabolically stable building block. The vicinal
arrangement of the fluorine atom (C2) and the amino group (C3) introduces unique
stereoelectronic effects that dictate the molecule's pKa, lipophilicity, and proteolytic stability.

Scientific Rationale: The introduction of fluorine at the

-position (C2) to the carboxyl group lowers the pKa of the acid and the adjacent amine (via
inductive effects), altering bioavailability. Precise spectroscopic characterization is required not
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just for identity, but to resolve the two chiral centers (C2, C3), which yield four possible
stereoisomers (two syn and two anti pairs).

Mass Spectrometry (MS) Profiling

Objective: Confirm molecular weight, elemental composition, and fragmentation fingerprint.[1]

lonization Strategy

Given the zwitterionic nature of amino acids, Electrospray lonization (ESI) in positive mode (

ESI) is the gold standard.

o Mobile Phase: 50:50 Acetonitrile:Water + 0.1% Formic Acid. The acid ensures full

protonation of the amine (

).

» Direct Infusion: Recommended for pure standards to avoid column interactions during initial
characterization.

Fragmentation Pathway (MS/MS)

The fragmentation of 3-amino-2-fluoro-4-methylpentanoic acid follows a distinct pathway
driven by the stability of the immonium ion and the lability of the C-F bond.

Table 1: Key MS/MS Diagnostic lons (

ESI)
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m/z (Theoretical) Fragment Identity Mechanism | Causality

150.09

Protonated molecular ion.

Base peak in soft ionization.

133.06

Deamination. Common in
aliphatic amines; favored by
secondary carbocation stability
at C3.

130.08

Diagnostic: Loss of hydrogen
fluoride. Confirms presence of
F on the alkyl chain.

104.08

Decarboxylation. Typical for

-amino/fluoro acids.

86.09

Cleavage of C1-C2 and C3-C4
Immonium lon bonds. Represents the valine-

like side chain core.

Diagram: MS Fragmentation Logic

[M+H]+
m/z 150.09

-17 Da 20 Da (Diagnostic)
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m/z 86.09
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Figure 1: Proposed fragmentation pathway for 3-Amino-2-fluoro-4-methylpentanoic acid in
positive ESI mode.

Nuclear Magnetic Resonance (NMR) Analysis
Objective: Structural connectivity and stereochemical assignment. Solvent:

(for zwitterion form) or

(for non-zwitterionic/protected forms).

is preferred to observe exchangeable protons (

).
F NMR: The "Spy" Nucleus

Fluorine-19 is the most sensitive probe for this molecule.

o Chemical Shift: Expected range -180 to -210 ppm (relative to
).

e Coupling Patterns:

o (Geminal): Large coupling (~45-50 Hz) to the proton on C2.

o (Vicinal): Coupling to protons on C3. Crucial for stereochemistry.
Stereochemical Determination (Syn vs. Anti)
The relative configuration (2,3-syn vs 2,3-anti) is determined by analyzing the scalar couplings (

) based on the Karplus relationship. The conformations are governed by the minimization of
1,3-allylic strain and dipole repulsion between C-F and C-N bonds.

Table 2: J-Coupling Diagnostic Criteria
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Anti Isomer (e.g.,

Syn Isomer (e.g.,

Parameter Mechanistic Insight
2S, 3R) 2S, 3S)
Reflects gauche vs.
Small (< 3 Hz) Large (> 8 Hz) anti-periplanar H-H
arrangement.
_ Reflects dihedral
Intermediate (~10-15
Large (~20-25 Hz) Ho) angle between F and
z
H3.
E Shift Upfield shifted Downfield shifted -gauche effect from

the isopropyl group.

H and C NMR Assignment Strategy

H NMR (400 MHz, DMSO-
):

e 125 (brs, 1H):

e 8.0 (brs, 2H):

(if salt).

e 4.8 (ddd, 1H, H2): The "signature" proton.

o Split by F (
Hz).

o Split by H3 (

e 3.4 (m, 1H, H3): Multiplet, deshielded by N.

e 1.9 (m, 1H, H4): Isopropyl methine.
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e 0.9 (d, 6H, H5/H6): Methyl groups.

C NMR (Proton Decoupled):

e C1 (COOH): ~170 ppm.[2][3] Doublet (
Hz).

e C2 (C-F): ~88-95 ppm. Doublet (
Hz). Definitive proof of C-F bond.

e C3 (C-N): ~55 ppm. Doublet (

Hz).

Diagram: Stereochemical Analysis Workflow

1H NMR
Measure 3J(H2-H3)

Purified Sample

19F NMR
Measure 3J(F-H3)
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Anti Isomer

3J(HH) < 3Hz

Large J(HH)

Analysis

Syn Isomer

3J(HH) > 8Hz

Click to download full resolution via product page

Figure 2: Logic flow for assigning relative stereochemistry using scalar coupling constants.

Infrared (IR) Spectroscopy

Objective: Rapid functional group verification. Method: ATR-FTIR (Attenuated Total

Reflectance).

e 3200 - 2800 cm

: Broad Ammonium (
) | Carboxylic

stretch envelope.
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e 1720-1700cm

stretch (Carboxylic acid). Note: If zwitterionic (carboxylate
), this shifts to two bands at ~1600 (asymmetric) and ~1400 (symmetric).

e 1100 -1000cm

stretch. Often strong but can overlap with C-N or C-O fingerprints. Look for a sharp band
distinct from non-fluorinated analogues.

Experimental Protocols
Sample Preparation for NMR

Causality: Fluorine relaxation times can be long; proper concentration prevents aggregation
effects on chemical shifts.

e Weigh 5-10 mg of the amino acid.

e Dissolve in 0.6 mL DMSO-

o Why DMSO? It prevents rapid exchange of the ammonium protons, allowing observation
of coupling to the NH protons if needed.

e Add 0.05% TFA (Trifluoroacetic acid) only if sharp peaks are not observed (collapses
exchange broadening), but be aware TFA adds a

F signal at -76.5 ppm.

e Transfer to a 5mm NMR tube.

HPLC-MS Method

Causality: Separation of diastereomers requires a column capable of steric selectivity.
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e Column: C18 (high carbon load) or PFP (Pentafluorophenyl).

o Why PFP? PFP phases interact specifically with fluorinated compounds and amines,
offering superior separation of diastereomers compared to standard C18.

e Gradient: 5% to 95% B over 10 min (A: Water + 0.1% Formic Acid; B: MeCN + 0.1% Formic
Acid).

e Detection: UV 210 nm (weak absorbance) + MS (TIC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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